Various analytical methods can be used to detect and quantify CM11 in different matrices, such as biological fluids and environmental samples. These methods include chromatography techniques, such as gas chromatography (GC), liquid chromatography (LC), and thin-layer chromatography (TLC), as well as spectroscopic techniques, such as UV-Vis, infrared (IR), and fluorescence spectroscopy. The sensitivity and selectivity of these methods depend on the sample matrix and the concentration of CM11.